1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine

• Molecular Formula: C23H32N2O4
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 1-[4-(2,6-dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C23H32N2O4/c1-26-20-10-5-4-9-19(20)25-16-14-24(15-17-25)13-6-7-18-29-23-21(27-2)11-8-12-22(23)28-3/h4-5,8-12H,6-7,13-18H2,1-3H3
• InChI Key: ZOJJVSZFIYSTHC-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)OCCCCN2CCN(CC2)C3=CC=CC=C3OC

Description

1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine, also known as GBR 12909, is a synthetic compound that belongs to the piperazine family. It is a dopamine reuptake inhibitor, which means that it blocks the reabsorption of dopamine in the brain, leading to an increase in its concentration. This property makes GBR 12909 a potential drug candidate for various neurological disorders, including Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and addiction.

Mechanism of Action

1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine 12909 works by blocking the dopamine transporter, which is responsible for reabsorbing dopamine from the synaptic cleft back into the presynaptic neuron. By blocking this transporter, this compound 12909 increases the concentration of dopamine in the synaptic cleft, leading to an increase in dopaminergic neurotransmission.
Biochemical and Physiological Effects:
This compound 12909 has been shown to have a number of biochemical and physiological effects. In addition to its dopamine reuptake inhibition, this compound 12909 has been shown to increase the release of dopamine in the striatum, the brain region responsible for motor control and reward. This compound 12909 has also been shown to increase the release of norepinephrine and serotonin in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine 12909 is its high selectivity for the dopamine transporter, which reduces the risk of off-target effects. However, this compound 12909 has a relatively short half-life, which may limit its usefulness in long-term studies. Additionally, this compound 12909 has a low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine 12909. One area of interest is its potential therapeutic applications in other neurological disorders, such as schizophrenia and depression. Another area of interest is the development of more potent and selective dopamine reuptake inhibitors based on the structure of this compound 12909. Finally, there is a need for further studies on the long-term effects of this compound 12909, particularly in terms of its potential for abuse and addiction.

Synthesis Methods

1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine 12909 can be synthesized through a multi-step process starting from commercially available starting materials. The first step involves the reaction of 2,6-dimethoxyphenol with butyl bromide in the presence of a base to form 4-(2,6-dimethoxyphenoxy)butyl bromide. This intermediate is then reacted with 2-methoxyphenylpiperazine in the presence of a palladium catalyst to form this compound 12909.

Scientific Research Applications

1-[4-(2,6-Dimethoxyphenoxy)butyl]-4-(2-methoxyphenyl)piperazine 12909 has been extensively studied for its potential therapeutic applications in various neurological disorders. In animal models of Parkinson's disease, this compound 12909 has been shown to improve motor function and reduce the loss of dopaminergic neurons. In ADHD, this compound 12909 has been shown to improve attention and reduce hyperactivity in animal models. In addiction, this compound 12909 has been shown to reduce drug-seeking behavior in animal models of cocaine and methamphetamine addiction.